Cas no 1227604-76-3 (3-Chloro-5-(3-fluorophenyl)pyridine-4-methanol)

• Product Name: 3-Chloro-5-(3-fluorophenyl)pyridine-4-methanol
• CAS No: 1227604-76-3
• MF: C₁₂H₉ClFNO
• MW: 237.657365560532
• CID: 4914315
• Update Time: 2025-11-04

3-Chloro-5-(3-fluorophenyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(3-fluorophenyl)pyridine-4-methanol
• [3-chloro-5-(3-fluorophenyl)pyridin-4-yl]methanol

• Inchi： 1S/C12H9ClFNO/c13-12-6-15-5-10(11(12)7-16)8-2-1-3-9(14)4-8/h1-6,16H,7H2
• InChI Key： ODLMQDJRMPHCNQ-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(C2C=CC=C(C=2)F)=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 2.3
• Topological Polar Surface Area: 33.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-Chloro-5-(3-fluorophenyl)pyridine-4-methanol

Comprehensive Overview of 3-Chloro-5-(3-fluorophenyl)pyridine-4-methanol (CAS No. 1227604-76-3)

The compound 3-Chloro-5-(3-fluorophenyl)pyridine-4-methanol (CAS No. 1227604-76-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the pyridine core, fluorophenyl substitution, and chloro and methanol functional groups, make it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel small-molecule therapeutics targeting chronic diseases and infectious agents.

In recent years, the scientific community has focused on heterocyclic compounds like 3-Chloro-5-(3-fluorophenyl)pyridine-4-methanol due to their role in modulating biological pathways. The fluorophenyl moiety, for instance, is known to enhance metabolic stability and binding affinity in drug candidates, addressing common challenges in medicinal chemistry. This aligns with current trends in precision medicine, where tailored molecular designs are critical for improving therapeutic efficacy and reducing side effects.

The synthesis and characterization of CAS No. 1227604-76-3 involve advanced techniques such as NMR spectroscopy, HPLC purification, and mass spectrometry. These methods ensure high purity and reproducibility, which are essential for industrial-scale applications. As the pharmaceutical industry shifts toward green chemistry principles, optimizing the production process of this compound to minimize waste and energy consumption has become a key research focus.

Beyond pharmaceuticals, 3-Chloro-5-(3-fluorophenyl)pyridine-4-methanol is also explored in agrochemical formulations. Its structural motifs are valuable in developing next-generation pesticides and herbicides, particularly as regulatory pressures drive the need for safer, more environmentally friendly alternatives. This dual applicability in life sciences and material science underscores its interdisciplinary importance.

Frequently searched questions related to this compound include: "What are the synthetic routes for 3-Chloro-5-(3-fluorophenyl)pyridine-4-methanol?", "How does fluorophenyl substitution impact bioactivity?", and "Is CAS 1227604-76-3 used in FDA-approved drugs?". Addressing these queries highlights the compound's relevance in both academic and industrial settings. Additionally, its potential role in cancer research and neurodegenerative disease studies aligns with trending topics in biomedical literature.

In summary, 3-Chloro-5-(3-fluorophenyl)pyridine-4-methanol (CAS No. 1227604-76-3) represents a promising scaffold for innovation across multiple scientific domains. Its adaptability to diverse applications, coupled with rigorous analytical validation, positions it as a valuable asset in modern chemical research and product development.